Cas no 1806067-51-5 (Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806067-51-5
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4812714
• Update Time: 2025-06-15

Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)5-6(9(11,12)13)4(2-17)3-18-7(5)21-10(14,15)16/h3H,2,17H2,1H3
• InChI Key： NBSZLDOGWZTQLS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C(=NC=C1CN)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806067-51-5): A Comprehensive Overview

Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806067-51-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of multiple functional groups, including an aminomethyl, trifluoromethoxy, and trifluoromethyl substituents, imparts distinct chemical and biological properties to this molecule.

The synthesis of Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate involves a series of well-defined chemical reactions, including the introduction of the trifluoromethoxy and trifluoromethyl groups via electrophilic substitution and the subsequent formation of the aminomethyl group through reductive amination. These synthetic steps are crucial for ensuring the purity and stability of the final product, which is essential for its use in various research and development applications.

Recent studies have highlighted the potential of Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate in the development of new therapeutic agents. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating a wide range of diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. The compound's ability to interact with these receptors is attributed to its unique combination of functional groups, which can influence receptor conformation and signaling pathways.

In addition to its potential as a GPCR modulator, Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has shown promise in preclinical studies as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been found to inhibit the activity of certain kinases, which are enzymes that play critical roles in cellular signaling and metabolism. This property makes it a valuable tool for studying enzyme function and for developing new drugs that target these enzymes in diseases such as cancer and diabetes.

The physicochemical properties of Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate have also been extensively characterized. It is a solid at room temperature with a molecular weight of approximately 331.2 g/mol. Its solubility in various solvents has been studied to optimize its use in different experimental settings. For example, it is moderately soluble in dimethyl sulfoxide (DMSO) and other polar solvents, which facilitates its use in biological assays.

The stability of Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate under different conditions is another important aspect that has been investigated. It has been found to be stable under standard laboratory conditions but may degrade under extreme pH or high temperature conditions. This information is crucial for researchers who need to store and handle the compound properly to ensure its integrity and effectiveness.

In terms of safety, while no specific toxicological data are available for Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, general precautions should be taken when handling any chemical compound. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper disposal methods should be employed to minimize environmental impact.

The potential applications of Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate extend beyond basic research into drug discovery and development. Its unique structure makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for various therapeutic targets. The compound's ability to modulate GPCRs and inhibit specific enzymes provides a strong foundation for further exploration in these areas.

In conclusion, Methyl 5-(aminomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806067-51-5) is a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an important tool for researchers working on GPCRs, kinases, and other therapeutic targets. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.